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Compound of Interest

Compound Name: Arachidyl arachidate

Cat. No.: B1619625 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the melting point and solubility of

arachidyl arachidate (also known as icosyl icosanoate), a wax ester of significant interest in

various scientific and industrial applications, including pharmaceuticals and cosmetics. This

document synthesizes available data, outlines detailed experimental protocols for property

determination, and presents a logical workflow for analysis.

Core Physicochemical Data
Arachidyl arachidate is a saturated wax ester formed from arachidic acid and arachidyl

alcohol, with the molecular formula C40H80O2. Its long, saturated hydrocarbon chains dictate

its physical properties, making it a solid at room temperature with low aqueous solubility.

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of arachidyl
arachidate. It is important to note that a precise experimental value for the melting point of

arachidyl arachidate is not readily available in the cited literature. The provided range is an

estimation based on the analysis of similar long-chain saturated wax esters.
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Property Value Notes

Molecular Formula C40H80O2

Molecular Weight 593.06 g/mol [1]

Physical Description Solid at room temperature [1][2]

Melting Point Estimated 60-75 °C

This is an estimated range.

Saturated wax esters with 26-

48 carbon atoms typically melt

between 38-73°C. For

comparison, arachidic acid has

a melting point of 75.4 °C.

Water Solubility Insoluble

As a long-chain, nonpolar lipid,

it is practically insoluble in

water.

Organic Solvent Solubility
Soluble in nonpolar organic

solvents

Generally soluble in solvents

such as chloroform, ether, and

benzene. Sparingly soluble in

more polar organic solvents

like ethanol.

Experimental Protocols
Accurate determination of the melting point and solubility of lipophilic compounds like

arachidyl arachidate requires standardized and meticulous experimental procedures. Below

are detailed methodologies adapted from established protocols for waxes and lipids.

Determination of Melting Point: Cooling Curve Method
This method is suitable for waxy substances and involves monitoring the temperature of the

molten substance as it cools and solidifies. The temperature plateau in the cooling curve

indicates the melting/freezing point.

Apparatus:

Boiling tube
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Beaker (for water bath)

Thermometer (calibrated, with 0.1 °C resolution)

Stirrer

Heat source (e.g., hot plate)

Data logger or stopwatch and notebook

Procedure:

Place a sample of arachidyl arachidate into a boiling tube and immerse the tube in a water

bath.

Heat the water bath gently while stirring the sample until the arachidyl arachidate is

completely molten and the temperature is approximately 10-15 °C above the expected

melting point.

Remove the boiling tube from the water bath and place it in an insulating jacket (e.g., a

larger beaker with air as the insulator).

Insert a calibrated thermometer and a stirrer into the molten sample, ensuring the

thermometer bulb is fully immersed but not touching the bottom of the tube.

Record the temperature at regular intervals (e.g., every 30 seconds) while continuously and

gently stirring the sample.

Continue recording the temperature until the sample has completely solidified and the

temperature has dropped several degrees below the solidification point.

Plot a graph of temperature (y-axis) versus time (x-axis). The horizontal plateau on the curve

represents the freezing point of the substance, which is equivalent to its melting point.

Determination of Solubility: Shake-Flask Method
The shake-flask method is a standard technique for determining the saturation solubility of a

compound in a specific solvent.
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Apparatus:

Analytical balance

Vials with screw caps

Constant temperature shaker bath or incubator

Centrifuge

Syringes and filters (e.g., 0.45 µm PTFE)

Analytical instrumentation for quantification (e.g., High-Performance Liquid Chromatography

- HPLC, Gas Chromatography - GC)

Procedure:

Add an excess amount of arachidyl arachidate to a series of vials. The excess solid is

crucial to ensure that saturation is reached.

Add a known volume of the selected solvent (e.g., chloroform, ethanol, hexane) to each vial.

Seal the vials tightly and place them in a constant temperature shaker bath set to a specific

temperature (e.g., 25 °C).

Agitate the vials for a sufficient period (e.g., 24-72 hours) to allow the system to reach

equilibrium. The time required should be determined empirically.

After equilibration, allow the vials to stand undisturbed at the same temperature to let the

excess solid settle.

Carefully withdraw a sample from the supernatant using a syringe. Immediately filter the

sample through a syringe filter to remove any undissolved solid particles.

Dilute the filtered solution with a suitable solvent to a concentration within the analytical

instrument's linear range.
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Quantify the concentration of arachidyl arachidate in the diluted sample using a pre-

validated analytical method (e.g., HPLC or GC with an appropriate detector).

Calculate the original solubility in the solvent, accounting for the dilution factor.

Logical Workflow and Pathway Visualization
The following diagrams illustrate the logical workflows for the experimental determination of the

physicochemical properties of arachidyl arachidate.
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Workflow for Melting Point Determination
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Workflow for Solubility Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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